Boric acid
Boric acid
Boric acid is a weak monobasic acid, it accepts OH- ions, hence is a Lewis acid. In boric acid, B is sp2 hybridized, forming a planar triangle structure. The principal oxide of boron, B2O3, is obtained as a vitreous solid by dehydration of boric acid at red heat.
Pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards.
Boric acid is a very weak acid, having pH in the range of 3.6-4.0. Coulometric method for the determination of boric acid has been reported.
Boric acid is a weak acid and is widely used in multi-purpose solutions (MPS) as a buffering agent. It is less toxic and non-volatile in nature.
Boric Acid is a weakly acidic hydrate of boric oxide with mild antiseptic, antifungal, and antiviral properties. The exact mechanism of action of boric acid is unknown; generally cytotoxic to all cells. It is used in the treatment of yeast infections and cold sores.
Boric acid is an odorless white solid. Melting point 171°C. Sinks and mixes with water. (USCG, 1999)
Boric acid is a member of boric acids. It has a role as an astringent. It is a conjugate acid of a dihydrogenborate.
Pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards.
Boric acid is a very weak acid, having pH in the range of 3.6-4.0. Coulometric method for the determination of boric acid has been reported.
Boric acid is a weak acid and is widely used in multi-purpose solutions (MPS) as a buffering agent. It is less toxic and non-volatile in nature.
Boric Acid is a weakly acidic hydrate of boric oxide with mild antiseptic, antifungal, and antiviral properties. The exact mechanism of action of boric acid is unknown; generally cytotoxic to all cells. It is used in the treatment of yeast infections and cold sores.
Boric acid is an odorless white solid. Melting point 171°C. Sinks and mixes with water. (USCG, 1999)
Boric acid is a member of boric acids. It has a role as an astringent. It is a conjugate acid of a dihydrogenborate.
Brand Name:
Vulcanchem
CAS No.:
10043-35-3
VCID:
VC20887182
InChI:
InChI=1S/BH3O3/c2-1(3)4/h2-4H
SMILES:
B(O)(O)O
Molecular Formula:
H3BO3
BH3O3
B(OH)3
H3BO3
B(OH)3
BH3O3
BH3O3
B(OH)3
H3BO3
B(OH)3
BH3O3
Molecular Weight:
61.84 g/mol
Boric acid
CAS No.: 10043-35-3
Cat. No.: VC20887182
Molecular Formula: H3BO3
BH3O3
B(OH)3
H3BO3
B(OH)3
BH3O3
Molecular Weight: 61.84 g/mol
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Specification
| Description | Boric acid is a weak monobasic acid, it accepts OH- ions, hence is a Lewis acid. In boric acid, B is sp2 hybridized, forming a planar triangle structure. The principal oxide of boron, B2O3, is obtained as a vitreous solid by dehydration of boric acid at red heat. Pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards. Boric acid is a very weak acid, having pH in the range of 3.6-4.0. Coulometric method for the determination of boric acid has been reported. Boric acid is a weak acid and is widely used in multi-purpose solutions (MPS) as a buffering agent. It is less toxic and non-volatile in nature. Boric Acid is a weakly acidic hydrate of boric oxide with mild antiseptic, antifungal, and antiviral properties. The exact mechanism of action of boric acid is unknown; generally cytotoxic to all cells. It is used in the treatment of yeast infections and cold sores. Boric acid is an odorless white solid. Melting point 171°C. Sinks and mixes with water. (USCG, 1999) Boric acid is a member of boric acids. It has a role as an astringent. It is a conjugate acid of a dihydrogenborate. |
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| CAS No. | 10043-35-3 |
| Molecular Formula | H3BO3 BH3O3 B(OH)3 H3BO3 B(OH)3 BH3O3 |
| Molecular Weight | 61.84 g/mol |
| IUPAC Name | boric acid |
| Standard InChI | InChI=1S/BH3O3/c2-1(3)4/h2-4H |
| Standard InChI Key | KGBXLFKZBHKPEV-UHFFFAOYSA-N |
| Impurities | The principal impurities in technical grade boric acid are the by-product sulfate (0.1%) and various minor metallic impurities present in the borate ore /technical grade/ |
| SMILES | B(O)(O)O |
| Canonical SMILES | B(O)(O)O |
| Boiling Point | 572 °F at 760 mm Hg (decomposes) (NTP, 1992) 300 572°F |
| Colorform | Colorless, transparent crystals or white granules or powder Colorless triclinic crystals White waxy triclinic solid plates |
| Melting Point | 340 °F (NTP, 1992) 169 170.9 °C 171°C 340°F |
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